Cas no 73515-02-3 (ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate)
![ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate structure](https://www.kuujia.com/scimg/cas/73515-02-3x500.png)
73515-02-3 structure
Product name:ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate
ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate
- benzoic acid, 4-[[6-(diethoxyphosphinyl)hexyl]oxy]-, ethyl ester
- ethyl 4-(6-diethoxyphosphorylhexoxy)benzoate
- 73515-02-3
- NMVJWSZGNNBFMW-UHFFFAOYSA-N
- CHEMBL159347
- Benzoic acid, 4-((6-(diethoxyphosphinyl)hexyl)oxy)-, ethyl ester
- Diethyl [6-(4-carbethoxyphenoxy)hexyl]phosphonate
- DTXSID20994290
-
- Inchi: InChI=1S/C19H31O6P/c1-4-22-19(20)17-11-13-18(14-12-17)23-15-9-7-8-10-16-26(21,24-5-2)25-6-3/h11-14H,4-10,15-16H2,1-3H3
- InChI Key: NMVJWSZGNNBFMW-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC=C(C=C1)OCCCCCCP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 386.18582570g/mol
- Monoisotopic Mass: 386.18582570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 497.4°Cat760mmHg
- Flash Point: 497.4°Cat760mmHg
- Refractive Index: 1.485
- Solubility: Almost insoluble (0.054 g/l) (25 º C),
- PSA: 80.87000
- LogP: 5.06860
ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate Related Literature
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
-
Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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